benzyl(4-bromobutyl)(propan-2-yl)amine
Description
Benzyl(4-bromobutyl)(propan-2-yl)amine is a chemical compound with the CAS Number: 1375472-52-8 . It is also known as N-benzyl-4-bromo-N-isopropyl-1-butanamine hydrobromide . It is typically stored at room temperature .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C14H22BrN.BrH/c1-13(2)16(11-7-6-10-15)12-14-8-4-3-5-9-14;/h3-5,8-9,13H,6-7,10-12H2,1-2H3;1H . This indicates that the molecule consists of a benzyl group, a 4-bromobutyl group, and a propan-2-yl group attached to a nitrogen atom.Physical and Chemical Properties Analysis
This compound has a molecular weight of 365.15 . It is a powder at room temperature .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for benzyl(4-bromobutyl)(propan-2-yl)amine involves the reaction of benzylamine with 4-bromobutyl chloride, followed by the reaction of the resulting intermediate with isopropylamine.", "Starting Materials": [ "Benzylamine", "4-bromobutyl chloride", "Isopropylamine", "Anhydrous potassium carbonate", "Anhydrous dichloromethane", "Anhydrous ethanol" ], "Reaction": [ "Step 1: Dissolve benzylamine in anhydrous dichloromethane and add anhydrous potassium carbonate. Stir the mixture at room temperature for 30 minutes.", "Step 2: Add 4-bromobutyl chloride dropwise to the reaction mixture and stir for 24 hours at room temperature.", "Step 3: Filter the reaction mixture to remove the potassium chloride byproduct and concentrate the filtrate under reduced pressure.", "Step 4: Dissolve the resulting intermediate in anhydrous ethanol and add isopropylamine. Stir the mixture at room temperature for 24 hours.", "Step 5: Concentrate the reaction mixture under reduced pressure and purify the product by column chromatography." ] } | |
CAS No. |
1250407-65-8 |
Molecular Formula |
C14H22BrN |
Molecular Weight |
284.2 |
Purity |
95 |
Origin of Product |
United States |
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